Cas no 4985-47-1 (Homocysteine-cysteine Disulfide)

• Product Name: Homocysteine-cysteine Disulfide
• CAS No: 4985-47-1
• MF: C₇H₁₄N₂O₄S₂
• MW: 254.327059268951
• CID: 329244
• PubChem ID: 193401
• Update Time: 2025-05-27

Homocysteine-cysteine Disulfide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)dithio]-
• 2-amino-4-[(2-amino-2-carboxyethyl)disulfanyl]butanoic acid
• cysteinylhomocysteine mixed disulfide
• Homocysteine-cysteine Disulfide
• SCHEMBL17904703
• (R-(R*,S*))-2-Amino-4-((2-amino-2-carboxyethyl)dithio)butanoic acid
• 4985-47-1
• DTXSID40964450

• Inchi： 1S/C7H14N2O4S2/c8-4(6(10)11)1-2-14-15-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)
• InChI Key： YPWSLBHSMIKTPR-UHFFFAOYSA-N
• SMILES： S(CCC(C(=O)O)N)SCC(C(=O)O)N

Computed Properties

• Exact Mass: 254.03949928g/mol
• Monoisotopic Mass: 254.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Homocysteine-cysteine Disulfide

Recent Advances in Homocysteine-cysteine Disulfide (CAS 4985-47-1) Research: Implications for Biomedical Applications

Homocysteine-cysteine disulfide (Hcy-Cys, CAS 4985-47-1) has garnered significant attention in recent years due to its pivotal role in redox biology, metabolic disorders, and cardiovascular diseases. This mixed disulfide, formed through the oxidation of homocysteine and cysteine thiol groups, serves as a critical biomarker and modulator of cellular oxidative stress. Recent studies have elucidated its molecular mechanisms, therapeutic potential, and analytical detection methods, offering new avenues for biomedical research and clinical applications.

A 2023 study published in Free Radical Biology & Medicine demonstrated that Hcy-Cys dynamically regulates the thioredoxin system, influencing intracellular redox homeostasis. Using mass spectrometry and kinetic assays, researchers identified its competitive inhibition of thioredoxin reductase (TrxR), suggesting a novel pathway for oxidative damage in hyperhomocysteinemia. These findings underscore its potential as a therapeutic target for conditions linked to redox imbalance.

Advances in analytical techniques have also refined Hcy-Cys quantification. A 2024 Journal of Chromatography B paper introduced a high-sensitivity LC-MS/MS method with a detection limit of 0.1 nM, enabling precise measurement in plasma and cerebrospinal fluid. This method revealed elevated Hcy-Cys levels in Alzheimer’s patients, correlating with tau protein phosphorylation—a breakthrough for neurodegenerative disease diagnostics.

In drug development, Hcy-Cys-derived compounds (e.g., Hcy-Cys conjugated nanoparticles) showed promise in targeted cancer therapy. Nature Communications (2024) reported pH-responsive nanoparticles selectively delivering doxorubicin to tumor sites, leveraging Hcy-Cys’s disulfide cleavage in acidic microenvironments. This approach reduced off-target toxicity by 40% in murine models, highlighting its translational potential.

Despite progress, challenges persist in standardizing Hcy-Cys measurements and understanding its tissue-specific effects. Future research directions include CRISPR-based editing of Hcy-Cys metabolic pathways and AI-driven drug design. With its dual roles as a disease marker and therapeutic scaffold, Hcy-Cys (4985-47-1) remains a focal point for interdisciplinary research in precision medicine.